Cas no 1251622-42-0 (N-(3,4-dimethoxyphenyl)-1-(6-methoxypyrimidin-4-yl)piperidine-4-carboxamide)

• Product Name: N-(3,4-dimethoxyphenyl)-1-(6-methoxypyrimidin-4-yl)piperidine-4-carboxamide
• CAS No: 1251622-42-0
• MF: C₁₉H₂₄N₄O₄
• MW: 372.418264389038
• CID: 6175905
• PubChem ID: 49664071
• Update Time: 2025-06-27

N-(3,4-dimethoxyphenyl)-1-(6-methoxypyrimidin-4-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-1-(6-methoxypyrimidin-4-yl)piperidine-4-carboxamide
• VU0623946-1
• AKOS024484731
• 1251622-42-0
• F3406-6427

• Inchi： 1S/C19H24N4O4/c1-25-15-5-4-14(10-16(15)26-2)22-19(24)13-6-8-23(9-7-13)17-11-18(27-3)21-12-20-17/h4-5,10-13H,6-9H2,1-3H3,(H,22,24)
• InChI Key： GXKVNWCXXGFBSQ-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2C=C(N=CN=2)OC)CC1)NC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 372.17975526g/mol
• Monoisotopic Mass: 372.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.8Ų

Additional information on N-(3,4-dimethoxyphenyl)-1-(6-methoxypyrimidin-4-yl)piperidine-4-carboxamide

N-(3,4-dimethoxyphenyl)-1-(6-methoxypyrimidin-4-yl)piperidine-4-carboxamide (CAS No. 1251622-42-0): An Overview of a Promising Compound in Medicinal Chemistry

N-(3,4-dimethoxyphenyl)-1-(6-methoxypyrimidin-4-yl)piperidine-4-carboxamide (CAS No. 1251622-42-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research in recent years, particularly for its role in modulating various biological pathways and its potential as a lead compound for drug development.

The chemical structure of N-(3,4-dimethoxyphenyl)-1-(6-methoxypyrimidin-4-yl)piperidine-4-carboxamide is composed of a piperidine ring linked to a pyrimidine moiety and substituted with methoxy groups. The presence of these functional groups imparts specific pharmacological properties that make it an attractive candidate for further investigation. The methoxy groups on the phenyl and pyrimidine rings contribute to the compound's lipophilicity and enhance its ability to cross biological membranes, which is crucial for its bioavailability and efficacy.

Recent studies have highlighted the potential of N-(3,4-dimethoxyphenyl)-1-(6-methoxypyrimidin-4-yl)piperidine-4-carboxamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate the activity of specific enzymes and receptors involved in neuroprotection and neurogenesis. For instance, it has been reported to inhibit the activity of monoamine oxidase (MAO), an enzyme that plays a key role in the breakdown of neurotransmitters such as serotonin and dopamine. By inhibiting MAO, N-(3,4-dimethoxyphenyl)-1-(6-methoxypyrimidin-4-yl)piperidine-4-carboxamide can potentially alleviate symptoms associated with these diseases.

In addition to its neuroprotective properties, N-(3,4-dimethoxyphenyl)-1-(6-methoxypyrimidin-4-yl)piperidine-4-carboxamide has also shown promise in cancer research. Preclinical studies have demonstrated that this compound exhibits antiproliferative effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying these effects is believed to involve the modulation of signaling pathways that regulate cell growth and apoptosis. Specifically, it has been shown to inhibit the activation of kinases such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of N-(3,4-dimethoxyphenyl)-1-(6-methoxypyrimidin-4-yl)piperidine-4-carboxamide has also been extensively studied. In vitro and in vivo experiments have revealed that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate plasma half-life, which suggests that it could be administered as a once-daily or twice-daily dose in clinical settings. Furthermore, its low toxicity profile makes it a suitable candidate for long-term use.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3,4-dimethoxyphenyl)-1-(6-methoxypyrimidin-4-yl)piperidine-4-carboxamide in human subjects. Early results from phase I trials have shown promising outcomes with regards to safety and tolerability. These trials have also provided valuable insights into the optimal dosing regimens and potential side effects associated with this compound.

In conclusion, N-(3,4-dimethoxyphenyl)-1-(6-methoxypyrimidin-4-yl)piperidine-4-carboxamide (CAS No. 1251622-42-0) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the treatment of neurodegenerative diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.